5-Tert-butoxy-2-cyclopropoxybenzamide

• Molecular Formula: C14H19NO3
• Molecular Weight: 249.30 g/mol
• IUPAC Name: 2-cyclopropyloxy-5-[(2-methylpropan-2-yl)oxy]benzamide
• InChI: InChI=1S/C14H19NO3/c1-14(2,3)18-10-6-7-12(17-9-4-5-9)11(8-10)13(15)16/h6-9H,4-5H2,1-3H3,(H2,15,16)
• InChI Key: BTXMQMLUBXGZOV-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC1=CC(=C(C=C1)OC2CC2)C(=O)N

Description

5-Tert-butoxy-2-cyclopropoxybenzamide is a synthetic benzamide derivative characterized by a tert-butoxy substituent at the 5-position and a cyclopropoxy group at the 2-position of the benzene ring. This compound is of interest in medicinal and organic chemistry due to the steric and electronic effects imparted by its substituents.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-Tert-butoxy-2-cyclopropoxybenzamide typically involves the reaction of appropriate starting materials under controlled conditions. One common method involves the reaction of 5-tert-butoxy-2-hydroxybenzoic acid with cyclopropylamine in the presence of a coupling agent such as N,N’-dicyclohexylcarbodiimide (DCC) to form the desired benzamide . The reaction is usually carried out in an organic solvent like dichloromethane at room temperature.

Industrial Production Methods

Industrial production of 5-Tert-butoxy-2-cyclopropoxybenzamide may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification techniques such as recrystallization and chromatography are employed to obtain high-purity products.

Chemical Reactions Analysis

Types of Reactions

5-Tert-butoxy-2-cyclopropoxybenzamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or chromium trioxide to form corresponding carboxylic acids or ketones.

Reduction: Reduction reactions using reducing agents such as lithium aluminum hydride can convert the benzamide group to an amine.

Substitution: Nucleophilic substitution reactions can occur at the benzene ring, particularly at positions ortho or para to the amide group.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Halogenation using N-bromosuccinimide (NBS) in the presence of light.

Major Products Formed

Oxidation: Carboxylic acids or ketones.

Reduction: Amines.

Substitution: Halogenated benzamides.

Scientific Research Applications

5-Tert-butoxy-2-cyclopropoxybenzamide has several scientific research applications:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anti-inflammatory properties.

Medicine: Explored for its potential use in drug development, particularly as a scaffold for designing new therapeutic agents.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 5-Tert-butoxy-2-cyclopropoxybenzamide involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity. For example, it may inhibit certain enzymes by forming stable complexes, thereby affecting metabolic pathways. The exact molecular targets and pathways depend on the specific application and context of use.

Comparison with Similar Compounds

Analysis :

• The tert-butoxy group in 5-tert-butoxy-2-cyclopropoxybenzamide increases logP by ~0.4 units compared to its methoxy analog, reducing aqueous solubility.
• The cyclopropoxy group elevates melting points relative to ethoxy analogs due to restricted molecular motion from ring strain .

Analysis :

• The cyclopropoxy group enhances potency (lower IC₅₀) and selectivity, likely due to optimal steric interactions with kinase X’s hydrophobic pocket.
• The tert-butoxy group improves metabolic stability, as seen in its longer half-life compared to ethoxy/methoxy analogs .

Comparison :

• Methoxy/ethoxy analogs achieve higher yields (>75%) in Step 2 due to less steric hindrance.
• Cyclopropoxy installation remains a bottleneck across analogs, with yields rarely exceeding 65% .